Cas no 2310128-80-2 (methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate
• CAS No: 2310128-80-2
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• CID: 5920183
• PubChem ID: 132451544
• Update Time: 2025-10-09

methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate
• F6571-3290
• 2310128-80-2
• methyl 4-({[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}carbamoyl)benzoate
• AKOS040704968
• methyl 4-[[3-(2-hydroxyethoxy)thiolan-3-yl]methylcarbamoyl]benzoate
• methyl 4-(((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)carbamoyl)benzoate

• Inchi： 1S/C16H21NO5S/c1-21-15(20)13-4-2-12(3-5-13)14(19)17-10-16(22-8-7-18)6-9-23-11-16/h2-5,18H,6-11H2,1H3,(H,17,19)
• InChI Key： YQMZSABYKDERSZ-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C=CC(C(=O)OC)=CC=2)=O)(C1)OCCO

Computed Properties

• Exact Mass: 339.11404394g/mol
• Monoisotopic Mass: 339.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 110Ų

Additional information on methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate

Comprehensive Overview of Methyl 4-({3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate (CAS No. 2310128-80-2)

Methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate, with the CAS number 2310128-80-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, characterized by its unique thiolane and hydroxyethoxy functional groups, exhibits versatile applications in drug development and polymer chemistry. Its molecular structure combines a benzoate core with a carbamoyl linker, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate has surged, driven by advancements in targeted drug delivery and biodegradable materials. Researchers are particularly interested in its potential role as a prodrug component or a crosslinking agent due to its reactive hydroxy and ester functionalities. The compound’s solubility and stability under physiological conditions further enhance its utility in bioconjugation strategies.

The synthesis of CAS 2310128-80-2 typically involves multi-step organic reactions, including amide coupling and esterification, with stringent control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods and renewable solvents.

From a commercial perspective, methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate is often listed under categories like pharmaceutical intermediates or fine chemicals in supplier catalogs. Its pricing and availability are influenced by factors such as batch size, purity grade, and regulatory compliance. Companies specializing in custom chemical synthesis frequently highlight this compound’s adaptability for small-molecule drug discovery projects.

Emerging trends in AI-driven drug design and computational chemistry have also spotlighted derivatives of thiolane-containing compounds like 2310128-80-2. Virtual screening tools predict their interactions with biological targets, accelerating hit-to-lead optimization. Additionally, its potential in biomaterials for tissue engineering aligns with the rising focus on sustainable healthcare solutions.

For researchers sourcing CAS 2310128-80-2, key considerations include storage conditions (e.g., inert atmosphere, low temperature) and handling protocols to prevent degradation. Suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, solubility profile, and spectral data. Collaborative partnerships between academic institutions and chemical manufacturers are crucial to expanding its applications.

In summary, methyl 4-({3-(2-hydroxyethoxy)thiolan-3-ylmethyl}carbamoyl)benzoate represents a cutting-edge intermediate with broad relevance in life sciences and material innovation. Its structural features and functional adaptability position it as a promising candidate for future breakthroughs in precision medicine and eco-friendly materials.